Cas no 1072952-26-1 ((4,6-Dichloropyridin-3-yl)boronic acid hydrate)

• Product Name: (4,6-Dichloropyridin-3-yl)boronic acid hydrate
• CAS No: 1072952-26-1
• MF: C₅H₆BCl₂NO₃
• MW: 209.823039531708
• MDL: MFCD06657879
• CID: 827956
• Update Time: 2025-11-02

(4,6-Dichloropyridin-3-yl)boronic acid hydrate Chemical and Physical Properties

Names and Identifiers

• (4,6-Dichloropyridin-3-yl)boronic acid hydrate
• 2,4-Dichloropyridine-5-boronic acid hydrate

• MDL： MFCD06657879
• Inchi： 1S/C5H4BCl2NO2.H2O/c7-4-1-5(8)9-2-3(4)6(10)11;/h1-2,10-11H;1H2
• InChI Key： HCTZUEGBMVMNRE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1B(O)O)Cl.O

Computed Properties

• Exact Mass: 208.98200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 62.58000
• LogP: 0.00390

Additional information on (4,6-Dichloropyridin-3-yl)boronic acid hydrate

Comprehensive Guide to (4,6-Dichloropyridin-3-yl)boronic acid hydrate (CAS No. 1072952-26-1)

(4,6-Dichloropyridin-3-yl)boronic acid hydrate, with the CAS number 1072952-26-1, is a specialized boronic acid derivative widely used in organic synthesis and pharmaceutical research. This compound is particularly valued for its role as a Suzuki-Miyaura cross-coupling reagent, enabling the formation of carbon-carbon bonds in complex molecular architectures. Researchers and industries favor this compound due to its stability and reactivity, making it a cornerstone in modern synthetic chemistry.

The molecular structure of (4,6-Dichloropyridin-3-yl)boronic acid hydrate features a pyridine ring substituted with two chlorine atoms and a boronic acid group, which is hydrated for enhanced stability. This unique configuration allows it to participate in various palladium-catalyzed reactions, a hot topic in current green chemistry and sustainable synthesis. As the demand for eco-friendly chemical processes grows, this compound is gaining attention for its efficiency in reducing waste and improving yields.

One of the most searched questions about (4,6-Dichloropyridin-3-yl)boronic acid hydrate is its application in drug discovery. This compound is frequently employed in the synthesis of heterocyclic compounds, which are pivotal in developing new pharmaceuticals and agrochemicals. Its ability to act as a versatile building block makes it indispensable in creating biologically active molecules, addressing current challenges in antibiotic resistance and cancer therapy.

Another trending topic is the use of (4,6-Dichloropyridin-3-yl)boronic acid hydrate in material science. Researchers are exploring its potential in designing organic electronic materials, such as OLEDs and conductive polymers. This aligns with the global push toward renewable energy and smart materials, making the compound a subject of intense study in academic and industrial labs.

Handling and storage of (4,6-Dichloropyridin-3-yl)boronic acid hydrate require standard laboratory precautions. It should be stored in a cool, dry place, away from moisture and strong oxidizers. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during use to ensure safety. These guidelines are frequently searched by laboratory technicians and synthetic chemists.

The market for boronic acid derivatives like (4,6-Dichloropyridin-3-yl)boronic acid hydrate is expanding, driven by advancements in medicinal chemistry and catalysis. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical GMP and research applications. This trend reflects the broader shift toward precision and quality in chemical synthesis.

In summary, (4,6-Dichloropyridin-3-yl)boronic acid hydrate (CAS No. 1072952-26-1) is a vital tool in modern chemistry, with applications spanning drug development, material science, and sustainable synthesis. Its versatility and reactivity make it a favorite among researchers tackling some of today's most pressing scientific challenges. As interest in green chemistry and advanced materials grows, this compound is poised to play an even greater role in innovation.